Cas no 1797160-53-2 (N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide)

• Product Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide
• CAS No: 1797160-53-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5370534
• Update Time: 2025-06-07

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C18H22N2O4/c1-24-16-8-5-14(6-9-16)7-10-17(22)19-12-15(21)13-20-11-3-2-4-18(20)23/h2-6,8-9,11,15,21H,7,10,12-13H2,1H3,(H,19,22)
• InChI Key： XRIDTTAFZVTKKK-UHFFFAOYSA-N
• SMILES： C(NCC(O)CN1C(=O)C=CC=C1)(=O)CCC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide

Professional Introduction to N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide (CAS No. 1797160-53-2)

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide, identified by its CAS number 1797160-53-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide incorporates several key functional groups that contribute to its reactivity and interaction with biological targets. The presence of a hydroxyl group, a pyridone moiety, and a methoxy-substituted phenyl ring suggests potential applications in drug design, particularly in the modulation of enzyme activities and receptor interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of kinases and other enzymes involved in signal transduction pathways. The pyridine ring in N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide is particularly noteworthy, as pyridine derivatives have been widely used in the design of kinase inhibitors. For instance, studies have shown that pyridine-based compounds can effectively interfere with the ATP-binding sites of kinases, thereby inhibiting their activity and potentially treating diseases such as cancer and inflammatory disorders.

The methoxy group on the phenyl ring adds another layer of complexity to the compound's interactions. Methoxy-substituted aromatic rings are known to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. This feature makes N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in designing and optimizing compounds like N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide. By leveraging these technologies, scientists can identify potential lead compounds and refine their structures to improve efficacy and selectivity.

In addition to its potential as a kinase inhibitor, N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide may also exhibit other biological activities. For example, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to proteins and nucleic acids. This property could be exploited to develop compounds that interact with specific biological targets, such as transcription factors or growth factor receptors.

The synthesis of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as multi-step organic synthesis, including condensation reactions, cyclization, and functional group transformations, have been employed to obtain this compound in good yields and purity.

The pharmacokinetic properties of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide, including its solubility, stability, and metabolic profile, are critical factors that determine its suitability for therapeutic applications. Studies have shown that modifications to the molecular structure can significantly impact these properties. Therefore, ongoing research aims to optimize these parameters to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, N-[2-hydroxy-3-(2-oxtopyridin--1-yi]propul)-y] 34--(4--methoxyphent)] (CAS No.) is a fascinating compound with potential applications in drug discovery and development. Its unique structural features make it a valuable tool for investigating biological pathways and designing novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in future medical advancements.